3-(3,5-dimethylphenoxy)-7-(2-hydroxy-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propoxy)-4H-chromen-4-one

• IUPAC Name: 3-(3,5-dimethylphenoxy)-7-[2-hydroxy-3-(3,4,5-trimethylpyrazol-1-yl)propoxy]chromen-4-one
• InChI: InChI=1S/C26H28N2O5/c1-15-8-16(2)10-22(9-15)33-25-14-32-24-11-21(6-7-23(24)26(25)30)31-13-20(29)12-28-19(5)17(3)18(4)27-28/h6-11,14,20,29H,12-13H2,1-5H3
• InChI Key: PCMHLYNQNOWTCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OC2=COC3=C(C2=O)C=CC(=C3)OCC(CN4C(=C(C(=N4)C)C)C)O)C
• Molecular Formula: C26H28N2O5
• Molecular Weight: 448.5 g/mol
• CAS No.: 1019101-44-0

Description

3-(3,5-dimethylphenoxy)-7-(2-hydroxy-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propoxy)-4H-chromen-4-one is a useful research compound. Its molecular formula is C26H28N2O5 and its molecular weight is 448.519. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antioxidant Derivatives

Compounds structurally related to 3-(3,5-dimethylphenoxy)-7-(2-hydroxy-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propoxy)-4H-chromen-4-one have been synthesized and shown to exhibit significant antibacterial activity against strains such as Escherichia coli and Pseudomonas Aeruginosa, along with displaying antioxidant activities. These findings suggest potential applications in the development of new antibacterial agents and antioxidants (Al-ayed, 2011).

Cytotoxicities from Deep-Sea Fungus

New compounds isolated from the deep-sea fungus Aspergillus sydowi have been identified, which include analogs structurally related to the specified chemical, demonstrating cytotoxic activities. This highlights their potential use in the development of novel anticancer drugs (Tian et al., 2007).

Synthesis and Characterization for Material Science

The synthesis and characterization of compounds including pyrazole and chromen derivatives have been reported, with applications in material science, specifically in the synthesis of photochromic materials and biologically active natural products. These studies provide insights into the versatility of these compounds in synthesizing materials with potential applications in various technological fields (Rawat et al., 2006).

Antihyperglycemic Agents

Synthesis of coumarin derivatives containing pyrazole and indenone rings has shown potent antioxidant and antihyperglycemic activities, which could be instrumental in the development of new treatments for diabetes and related metabolic disorders (Kenchappa et al., 2017).

Eco-friendly Synthesis Techniques

Research into green chemistry has led to the development of eco-friendly synthesis techniques for tetrahydrobenzo[b]pyran and 3,4-dihydropyrano[c]chromene derivatives. This includes the use of non-toxic and biodegradable catalysts, highlighting the potential environmental benefits of utilizing such compounds in chemical synthesis processes (Esmaeilpour et al., 2015).